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Compound of Interest

Compound Name: 2-Mercaptoethanol-d6

Cat. No.: B1490777 Get Quote

Essential Safety and Handling Guide for 2-
Mercaptoethanol-d6
Audience: Researchers, scientists, and drug development professionals.

This guide provides critical safety and logistical information for the proper handling and

disposal of 2-Mercaptoethanol-d6, ensuring the well-being of laboratory personnel and

adherence to safety protocols. Given that the primary difference between 2-Mercaptoethanol-
d6 and 2-Mercaptoethanol is isotopic, their chemical reactivity and associated hazards are

considered identical. Therefore, the safety precautions for both compounds are the same.

Immediate Safety Concerns
2-Mercaptoethanol-d6 is a hazardous chemical that presents several risks:

High Acute Toxicity: It can be fatal if it comes into contact with the skin and is toxic if

swallowed or inhaled.[1][2][3][4][5][6][7]

Corrosive: It can cause severe burns to the skin and serious eye damage.[2][3][5][6][7]

Strong Odor: It has an extremely unpleasant odor detectable at very low concentrations,

which can cause discomfort and may be mistaken for a natural gas leak.[2][8]

Personal Protective Equipment (PPE) Requirements
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Strict adherence to PPE protocols is mandatory when handling 2-Mercaptoethanol-d6.

PPE Category Specification Rationale

Hand Protection

Double gloving with chemical-

resistant nitrile gloves is

recommended.[2][8][9]

Provides robust protection

against skin absorption, which

can be fatal. Contaminated

gloves must be disposed of as

hazardous waste.[2][8]

Eye and Face Protection

ANSI-approved safety glasses

or chemical splash goggles are

required. A face shield may be

necessary for splash-prone

procedures.[1][8]

Protects against severe eye

damage from splashes.

Skin and Body Protection

A fully buttoned laboratory

coat, full-length pants, and

closed-toe shoes are

mandatory.[2][8][9]

Prevents accidental skin

contact.

Respiratory Protection

Not typically required as all

work must be conducted in a

certified chemical fume hood.

[2][8]

The fume hood provides

adequate ventilation to prevent

inhalation of toxic vapors.

Operational Plan: Step-by-Step Handling Procedure
All handling of 2-Mercaptoethanol-d6 must occur within a properly functioning and certified

chemical fume hood.

1. Preparation:

Ensure the chemical fume hood has a face velocity between 80-125 feet per minute.[8]
Gather all necessary materials and equipment before starting.
Clearly label all containers with the full chemical name.[2][8]
Use the smallest quantity of the chemical practical for the experiment.[2][8]

2. Handling:
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Don the required PPE as specified in the table above.
Conduct all transfers and manipulations of 2-Mercaptoethanol-d6 well within the chemical
fume hood to contain its vapors.
Keep the container tightly closed when not in use.[1][2][8]
Avoid contact with skin, eyes, and clothing.[2][8]
In case of accidental contact, immediately flush the affected area with copious amounts of
water for at least 15 minutes and seek medical attention.[10]

3. Storage:

Store in a cool, dry, and well-ventilated area, away from incompatible materials such as
oxidizing agents and metals.[1][2]
A vented chemical cabinet is recommended for storage to minimize odors.[2][8]
Ensure containers are kept upright and tightly sealed.[2][8]

Disposal Plan: Step-by-Step Waste Management
Proper disposal is crucial to prevent environmental contamination and odor issues.

1. Waste Collection:

All 2-Mercaptoethanol-d6 waste, including solutions and contaminated materials (e.g.,
gloves, pipette tips, paper towels), must be collected as hazardous waste.[2][8]
Due to its strong odor, it is recommended to collect 2-Mercaptoethanol-d6 waste separately
from other organic waste streams if feasible.[2][8]

2. Waste Storage:

Store waste in a clearly labeled, sealed, and compatible container.[2][10]
Keep the waste container in a designated and well-ventilated area, preferably within a
flammable cabinet, away from incompatible chemicals.[2][8]

3. Waste Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental
Health & Safety (EH&S) department.[2][8]
Do not under any circumstances dispose of 2-Mercaptoethanol-d6 down the sink.[2]

Visualized Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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